2-[(1-allyl-1H-tetrazol-5-yl)thio]-N-(2,4-dichlorophenyl)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(1-prop-2-enyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C12H11Cl2N5OS/c1-2-5-19-12(16-17-18-19)21-7-11(20)15-10-4-3-8(13)6-9(10)14/h2-4,6H,1,5,7H2,(H,15,20)
• InChI Key: BZGGPBOZQHDTHR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=N1)SCC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H11Cl2N5OS
• Molecular Weight: 344.2 g/mol

Description

2-[(1-allyl-1H-tetrazol-5-yl)thio]-N-(2,4-dichlorophenyl)acetamide, also known as ADTA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic properties. ADTA is a tetrazole-based compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of 2-[(1-allyl-1H-tetrazol-5-yl)thio]-N-(2,4-dichlorophenyl)acetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of various neurotransmitters, including GABA, glutamate, and dopamine. This compound has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase, in the brain. This compound has also been shown to decrease the levels of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, in the brain. Additionally, this compound has been shown to increase the levels of neurotransmitters, such as GABA and dopamine, in the brain.

Advantages and Limitations for Lab Experiments

2-[(1-allyl-1H-tetrazol-5-yl)thio]-N-(2,4-dichlorophenyl)acetamide has several advantages for lab experiments, including its easy synthesis and low toxicity. However, this compound has some limitations, including its poor solubility in water and its instability under acidic conditions.

Future Directions

There are several future directions for 2-[(1-allyl-1H-tetrazol-5-yl)thio]-N-(2,4-dichlorophenyl)acetamide research. One possible direction is to study the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Another direction is to study the potential use of this compound in the treatment of epilepsy and chronic pain. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

2-[(1-allyl-1H-tetrazol-5-yl)thio]-N-(2,4-dichlorophenyl)acetamide has been synthesized using various methods, including the reaction of 2,4-dichlorophenylacetyl chloride with sodium azide, followed by the reaction with allylamine and thiosemicarbazide. Another method involves the reaction of 2,4-dichlorophenylacetyl chloride with sodium azide, followed by the reaction with allylthiocyanate and thiosemicarbazide. The synthesis of this compound has also been achieved using microwave irradiation and solvent-free conditions.

Scientific Research Applications

2-[(1-allyl-1H-tetrazol-5-yl)thio]-N-(2,4-dichlorophenyl)acetamide has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to exhibit anticonvulsant, analgesic, anti-inflammatory, and antioxidant properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.